![molecular formula C16H19N3O B3979900 N-(4,6-dimethyl-2-pyrimidinyl)-4-phenylbutanamide](/img/structure/B3979900.png)
N-(4,6-dimethyl-2-pyrimidinyl)-4-phenylbutanamide
Overview
Description
N-(4,6-dimethyl-2-pyrimidinyl)-4-phenylbutanamide, also known as DMPPB, is a synthetic compound that has gained attention in the field of neuroscience due to its potential as a modulator of the nicotinic acetylcholine receptor (nAChR).
Mechanism of Action
N-(4,6-dimethyl-2-pyrimidinyl)-4-phenylbutanamide acts as a positive allosteric modulator of the nAChR, binding to a site on the receptor that is distinct from the site where acetylcholine binds. This binding leads to an increase in the affinity of the receptor for acetylcholine, resulting in enhanced receptor activation and increased neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to improve cognitive function and memory in animal models, as well as enhance the release of neurotransmitters such as dopamine and acetylcholine. This compound has also been found to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
N-(4,6-dimethyl-2-pyrimidinyl)-4-phenylbutanamide has several advantages for use in lab experiments, including its potency, selectivity, and ability to cross the blood-brain barrier. However, this compound has a relatively short half-life and may require frequent dosing in order to maintain its effects.
Future Directions
There are several potential future directions for research on N-(4,6-dimethyl-2-pyrimidinyl)-4-phenylbutanamide, including further investigation of its mechanism of action, exploration of its effects on different types of nAChRs, and evaluation of its potential as a therapeutic agent for neurological disorders in humans. Additionally, there may be opportunities to develop novel this compound analogues with improved pharmacological properties.
Scientific Research Applications
N-(4,6-dimethyl-2-pyrimidinyl)-4-phenylbutanamide has been shown to be a potent and selective modulator of the nAChR, which is a key target for the treatment of a number of neurological disorders, including Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has been found to enhance the activity of the nAChR, leading to improved cognitive function and memory in animal models.
properties
IUPAC Name |
N-(4,6-dimethylpyrimidin-2-yl)-4-phenylbutanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O/c1-12-11-13(2)18-16(17-12)19-15(20)10-6-9-14-7-4-3-5-8-14/h3-5,7-8,11H,6,9-10H2,1-2H3,(H,17,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSTCRMYYHKFNFX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC(=O)CCCC2=CC=CC=C2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.